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Compound of Interest

Compound Name: tert-Butyl 2-bromoisobutyrate

Cat. No.: B108922

Introduction

tert-Butyl 2-bromoisobutyrate is an organobromine compound widely utilized in the field of
polymer chemistry. Its primary application lies in its role as an efficient initiator for Atom
Transfer Radical Polymerization (ATRP), a controlled/"living" radical polymerization technique
that allows for the synthesis of well-defined polymers with predetermined molecular weights
and narrow molecular weight distributions. This technical guide provides an in-depth overview
of the properties, applications, and a representative experimental protocol for tert-Butyl 2-
bromoisobutyrate, tailored for researchers, scientists, and professionals in drug development
and materials science.

Chemical Identification and Properties

The fundamental identifiers and physicochemical properties of tert-Butyl 2-bromoisobutyrate
are summarized in the table below for easy reference.
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Property

Value

CAS Number

23877-12-5[1][2][3][4]

Molecular Formula

C8H15BrO2[1][2][3][4]

Molecular Weight 223.11 g/mol [1][3]

Appearance Colorless to almost colorless clear liquid[4]
Boiling Point 175.5 °C at 760 mmHg, 37 °C at 1 mmHg
Density 1.258 g/cm3, 1.196 g/mL at 20 °C[5]

Refractive Index (n20/D)

1.436[1][5]

Flash Point

66.8 °C[1], 67 °C

Solubility

Soluble in chloroform.

Vapor Pressure

1.15 mmHg at 25°C[1]

Applications in Polymer Synthesis

The principal application of tert-Butyl 2-bromoisobutyrate is as an initiator in Atom Transfer
Radical Polymerization (ATRP).[1][5][6] ATRP is a powerful technique for creating polymers
with controlled architecture, such as block copolymers, star polymers, and polymers with
specific end-group functionalities. The tert-butyl ester group can be hydrolyzed post-
polymerization to yield a carboxylic acid group, providing a route to amphiphilic block
copolymers and other functional materials.

Experimental Protocol: Atom Transfer Radical
Polymerization (ATRP) of Methyl Methacrylate
(MMA)

This section provides a detailed, representative methodology for the ATRP of methyl
methacrylate (MMA) using tert-Butyl 2-bromoisobutyrate as the initiator.

Materials:
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o Methyl methacrylate (MMA), inhibitor removed

 tert-Butyl 2-bromoisobutyrate (initiator)

o Copper(l) bromide (CuBr) (catalyst)

e N,N,N,N",N"-Pentamethyldiethylenetriamine (PMDETA) (ligand)
» Anisole (solvent)

e Argon or Nitrogen gas (for inert atmosphere)

» Schlenk flask and line

o Magnetic stirrer and stir bar

» Thermostated oil bath

Procedure:

e Monomer and Solvent Preparation: Purify MMA by passing it through a column of basic
alumina to remove the inhibitor. Dry the anisole over molecular sieves.

o Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (e.qg.,
0.05 mmol).

o Seal the flask with a rubber septum and subject it to several cycles of vacuum and backfilling
with argon or nitrogen to ensure an inert atmosphere.

o Addition of Reagents: Under a positive pressure of inert gas, add anisole (e.g., 5 mL), MMA
(e.g., 5 mL, 46.7 mmol), and PMDETA (e.g., 0.10 mmol) to the Schlenk flask via syringe.

« Stir the mixture to allow for the formation of the copper-ligand complex, which should result
in a colored solution.

e Initiation: Inject tert-Butyl 2-bromoisobutyrate (e.g., 0.05 mmol) into the reaction mixture to
start the polymerization.
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o Polymerization: Place the sealed flask in a preheated oil bath at the desired temperature
(e.g., 70 °C).

e Monitoring the Reaction: Samples can be taken periodically via a degassed syringe to
monitor the monomer conversion (by gas chromatography or NMR) and the evolution of
molecular weight and polydispersity (by gel permeation chromatography).

» Termination and Purification: After the desired time or monomer conversion is reached, the
polymerization is quenched by opening the flask and exposing the catalyst to air. The
reaction mixture is then diluted with a suitable solvent (e.qg., tetrahydrofuran) and passed
through a short column of neutral alumina to remove the copper catalyst. The polymer is
then isolated by precipitation into a non-solvent such as cold methanol, filtered, and dried
under vacuum.

Visualizations

Below are diagrams illustrating key concepts related to the use of tert-Butyl 2-
bromoisobutyrate in ATRP.
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Caption: General mechanism of ATRP initiated by tert-Butyl 2-bromoisobutyrate.
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Caption: Experimental workflow for ATRP using tert-Butyl 2-bromoisobutyrate.
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Safety and Handling

tert-Butyl 2-bromoisobutyrate is a combustible liquid and causes skin and eye irritation. It
may also cause respiratory irritation.[7][8] Therefore, it should be handled in a well-ventilated
area, and appropriate personal protective equipment, including gloves, safety glasses, and a
lab coat, should be worn.[7][8] Store in a tightly closed container in a cool, dry, and well-
ventilated place.[8] For detailed safety information, always consult the latest Safety Data Sheet
(SDS) provided by the supplier.[7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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